Cas no 1449278-63-0 (Carbamic acid, N-(1-acetyl-3-azetidinyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(1-acetyl-3-azetidinyl)-, 1,1-dimethylethyl ester
• CAS No: 1449278-63-0
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 6430931
• PubChem ID: 89730082
• Update Time: 2025-10-29

Carbamic acid, N-(1-acetyl-3-azetidinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(1-acetyl-3-azetidinyl)-, 1,1-dimethylethyl ester
• EN300-6993782
• SCHEMBL15161485
• UXAVRNGUMLVNOR-UHFFFAOYSA-N
• tert-butyl (1-acetylazetidin-3-yl)carbamate
• tert-butyl(1-acetylazetidin-3-yl)carbamate
• tert-butyl N-(1-acetylazetidin-3-yl)carbamate
• 1449278-63-0

• Inchi： 1S/C10H18N2O3/c1-7(13)12-5-8(6-12)11-9(14)15-10(2,3)4/h8H,5-6H2,1-4H3,(H,11,14)
• InChI Key： UXAVRNGUMLVNOR-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CN(C(C)=O)C1

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 363.5±31.0 °C(Predicted)
• pka: 11.36±0.20(Predicted)

Additional information on Carbamic acid, N-(1-acetyl-3-azetidinyl)-, 1,1-dimethylethyl ester

Comprehensive Guide to Carbamic acid, N-(1-acetyl-3-azetidinyl)-, 1,1-dimethylethyl ester (CAS No. 1449278-63-0)

Carbamic acid, N-(1-acetyl-3-azetidinyl)-, 1,1-dimethylethyl ester (CAS No. 1449278-63-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of carbamate esters, which are widely utilized in drug development and synthetic chemistry. Its unique structure, featuring an azetidine ring and a tert-butyl ester group, makes it a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in N-(1-acetyl-3-azetidinyl) carbamic acid tert-butyl ester is driven by its potential applications in medicinal chemistry. Researchers are particularly intrigued by its role as a building block for designing novel therapeutics, including enzyme inhibitors and receptor modulators. The azetidine moiety is a key pharmacophore in many drug candidates, contributing to enhanced binding affinity and metabolic stability. As the pharmaceutical industry continues to explore new treatments for diseases such as cancer and neurological disorders, compounds like Carbamic acid, N-(1-acetyl-3-azetidinyl)-, 1,1-dimethylethyl ester are becoming increasingly important.

From a synthetic perspective, CAS 1449278-63-0 offers versatility due to its reactive functional groups. The tert-butyl carbamate (Boc) group is a common protecting group in organic synthesis, allowing chemists to selectively modify other parts of the molecule. Meanwhile, the acetylated azetidine ring can participate in various coupling reactions, enabling the construction of complex molecular architectures. This dual functionality makes the compound a valuable tool for researchers working on peptide mimetics and small-molecule libraries.

The physicochemical properties of Carbamic acid, N-(1-acetyl-3-azetidinyl)-, 1,1-dimethylethyl ester are also noteworthy. Its molecular weight and solubility profile make it suitable for diverse experimental conditions, ranging from solution-phase reactions to solid-phase synthesis. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize and purify this compound, ensuring high purity for research applications. These attributes align with the increasing demand for high-quality chemical intermediates in both academic and industrial settings.

In the context of current trends, the scientific community is actively investigating azetidine-containing compounds due to their favorable pharmacokinetic properties. Searches for "azetidine derivatives in drug discovery" and "Boc-protected amino analogs" have surged in recent years, reflecting the relevance of CAS 1449278-63-0 in modern research. Additionally, the rise of AI-assisted molecular design has created new opportunities for optimizing the synthesis and applications of such compounds, further driving interest in this chemical space.

For suppliers and manufacturers, providing detailed technical data for Carbamic acid, N-(1-acetyl-3-azetidinyl)-, 1,1-dimethylethyl ester is essential to meet the needs of discerning customers. Key specifications include purity levels (typically ≥95% by HPLC analysis), storage conditions (often recommended at 2-8°C under inert atmosphere), and compatible solvents (such as DMF or dichloromethane). Transparent communication of these parameters helps researchers make informed decisions when sourcing this compound for their projects.

Looking ahead, the market for specialized intermediates like N-(1-acetyl-3-azetidinyl)-tert-butyl carbamate is expected to grow steadily. The compound's utility in fragment-based drug discovery and its potential as a precursor for PROTAC molecules (a hot topic in targeted protein degradation) position it as a material of ongoing interest. As synthetic methodologies advance and new therapeutic targets emerge, CAS 1449278-63-0 will likely maintain its status as a valuable research chemical with diverse applications across multiple scientific disciplines.